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Compound of Interest

Compound Name: tert-Butyl 2-bromoisobutyrate

Cat. No.: B108922 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of tert-Butyl 2-bromoisobutyrate, a combustible

liquid that can cause skin and eye damage and respiratory irritation.[1] Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be familiar with the immediate safety

and handling requirements for tert-Butyl 2-bromoisobutyrate.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling tert-Butyl 2-bromoisobutyrate. This includes:

Protective gloves: Neoprene or nitrile rubber gloves are recommended.

Protective clothing: A lab coat or chemical-resistant apron should be worn.

Eye and face protection: Chemical safety goggles and a face shield are essential to protect

against splashes.[1][2]

Ventilation: Use this chemical only in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of vapors.[1][2]
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First Aid Measures: In case of accidental exposure, follow these first-aid procedures

immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

Ingestion: Clean your mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention.[2]

Quantitative Data Summary
The following table summarizes key quantitative and safety information for tert-Butyl 2-
bromoisobutyrate.

Property Value

CAS Number 23877-12-5

Appearance Colorless to almost colorless clear liquid

Purity >98.0% (GC)

Hazard Statements H227: Combustible liquid

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation

Precautionary Statement
P501: Dispose of contents/container to an

approved waste disposal plant

Source: Tokyo Chemical Industry Co., Ltd. Safety Data Sheet
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Step-by-Step Disposal Protocol
The proper disposal of tert-Butyl 2-bromoisobutyrate involves a systematic approach to

waste collection, storage, and transfer to a licensed disposal facility.

1. Waste Collection:

Small Quantities: For small spills or residual amounts, absorb the chemical with an inert

material such as vermiculite, dry sand, or earth. Do not use combustible materials like

sawdust.

Unused Product: If you have unused or unwanted tert-Butyl 2-bromoisobutyrate, do not

attempt to dispose of it down the drain.[2] It should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with tert-Butyl 2-
bromoisobutyrate, such as pipette tips, gloves, and absorbent pads, should also be

collected as hazardous waste.

2. Waste Storage:

Container: Place the absorbed material or unused chemical into a suitable, clearly labeled,

and closed container. The container should be compatible with the chemical and properly

sealed to prevent leaks or spills.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "tert-Butyl 2-bromoisobutyrate". Include the date of waste accumulation.

Storage Location: Store the waste container in a designated, well-ventilated, and cool, dry

area away from heat, sparks, and open flames.[2][3] Ensure it is stored separately from

incompatible materials such as acids, bases, reducing agents, and oxidizing agents.[3]

3. Waste Disposal:

Regulatory Compliance: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste. It is essential to consult local, regional,

and national hazardous waste regulations to ensure complete and accurate classification

and disposal procedures.[2]
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Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste

by a licensed and approved waste disposal company.[4] Provide them with a copy of the

Safety Data Sheet (SDS) for tert-Butyl 2-bromoisobutyrate.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl 2-
bromoisobutyrate.
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Caption: Workflow for the safe disposal of tert-Butyl 2-bromoisobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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